Cas no 39945-54-5 (Benzyl 3-bromopropylcarbamate)

• Product Name: Benzyl 3-bromopropylcarbamate
• CAS No: 39945-54-5
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• MDL: MFCD02683429
• CID: 1027538
• PubChem ID: 254436
• Update Time: 2025-10-30

Benzyl 3-bromopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (3-bromopropyl)carbamate
• benzyl 3-bromopropylcarbamate
• BENZYL 3‐BROMOPROPYLCARBAMATE
• TERT-BUTYL N-(3-BROMOPROPYL)CARBAMATE
• (3-bromopropyl)carbamicacidbenzylester
• 3-(N-benzyloxycarbonyl)amino-1-bromopropane
• Benzyl N-(3-broMopropyl)carbaMate
• Br(CH2)3NHCbz
• Carbamic acid, N-(3-bromopropyl)-, phenylmethyl ester
• Carbamic acid,(2-bromopropyl)-,benzyl ester
• CbzNH(CH2)3Br
• N-(3-bromopropyl)carbamic acid benzyl ester
• N-(TERT-BUTOXYCARBONYL)-3-BROMOPROPYLAMINE
• N-Benzyloxycarbonyl-3-bromopropylamine
• N-BOC-3-BROMOPR
• N-Cbz-3-bromopropylamine
• Phenylmethyl N-(3-Bromopropyl)Carbamate
• Wln: E3mvo1r
• (3-BROMO-PROPYL)-CARBAMIC ACID BENZYL ESTER
• benzyl3-bromopropylcarbamate
• QGTWQXTXRILXOV-UHFFFAOYSA-N
• benzyl (3-bromopropyl)aminoformate
• NSC78814
• 1-N-CBZ-3-BROMOPROPYLAMINE
• AB3067
• SCHEMBL431541
• Benzyl hydrogen (3-bromopropyl)carbonimidate
• N-(Carbobenzyloxy)-1-bromo-3-propylamine
• CS-0158585
• EN300-7080051
• 39945-54-5
• MFCD01737871
• AM20040385
• DTXSID70960460
• NSC-78814
• N-(Benzyloxycarbonyl)-3-bromopropylamine
• DS-13856
• SY047526
• benzyl(3-bromopropyl)carbamate
• AKOS016007749
• AB09886
• (3-Bromopropyl)carbamic acid benzyl ester
• A824815
• 3-(Benzyloxycarbonylamino)propyl bromide
• 3-Bromo-N-Cbz-1-propanamine
• Benzyl 3-bromopropylcarbamate

• MDL： MFCD02683429
• Inchi： 1S/C11H14BrNO2/c12-7-4-8-13-11(14)15-9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,13,14)
• InChI Key： QGTWQXTXRILXOV-UHFFFAOYSA-N
• SMILES： BrCCCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 271.02100
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 2.6

Experimental Properties

• Melting Point: 37-39 °C
• PSA: 38.33000
• LogP: 3.08870

Benzyl 3-bromopropylcarbamate Security Information

• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 3-bromopropylcarbamate

Benzyl 3-Bromopropylcarbamate: A Comprehensive Overview

Benzyl 3-bromopropylcarbamate, identified by the CAS number 39945-54-5, is a compound of significant interest in the field of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention for its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. In this article, we delve into the chemical properties, synthesis methods, applications, and recent research findings related to Benzyl 3-bromopropylcarbamate.

The molecular structure of Benzyl 3-bromopropylcarbamate comprises a benzene ring attached to a carbamate group via a methylene bridge. The carbamate group is further connected to a propyl chain terminated with a bromine atom. This structure endows the compound with both aromatic and aliphatic characteristics, making it versatile for various chemical reactions. The presence of the bromine atom introduces reactivity, particularly in nucleophilic substitution reactions, which is a key feature exploited in its applications.

Recent studies have highlighted the importance of Benzyl 3-bromopropylcarbamate as an intermediate in the synthesis of bioactive compounds. Researchers have utilized this compound to develop novel drugs targeting various diseases, including cancer and infectious agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Benzyl 3-bromopropylcarbamate exhibit potent anti-inflammatory properties, suggesting their potential use in treating chronic inflammatory conditions.

In addition to its role in drug development, Benzyl 3-bromopropylcarbamate has found applications in polymer chemistry. Its ability to undergo controlled polymerization under specific conditions has led to the creation of advanced materials with tailored properties. A research team from the University of California reported that incorporating this compound into polyurethane formulations enhances the material's mechanical strength and thermal stability, making it suitable for high-performance applications.

The synthesis of Benzyl 3-bromopropylcarbamate typically involves multi-step reactions starting from benzene derivatives. One common approach involves the alkylation of benzoyl chloride with a bromoalkane followed by carbamate formation through reaction with ammonia or an amine derivative. Recent advancements in catalytic methods have optimized this process, reducing reaction times and improving yields.

From an environmental perspective, understanding the degradation pathways of Benzyl 3-bromopropylcarbamate is crucial for assessing its environmental impact. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. These findings are essential for ensuring sustainable practices in its production and use.

In conclusion, Benzyl 3-bromopropylcarbamate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing scientific and technological frontiers.